Cas no 329281-07-4 (3-(2S)-oxiran-2-ylpyridine)

• Product Name: 3-(2S)-oxiran-2-ylpyridine
• CAS No: 329281-07-4
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD25372767
• CID: 917407
• PubChem ID: 13319560
• Update Time: 2025-06-14

3-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2S)-oxiranyl- (9CI)
• 3-[(2S)-Oxiranyl]pyridine
• Pyridine, 3-(2R)-oxiranyl- (9CI)
• QLGZSSLYMJHGRQ-SSDOTTSWSA-N
• AKOS021451239
• 329281-07-4
• 3-[(2R)-oxiran-2-yl]pyridine
• EN300-203120
• 3-[(2S)-oxiran-2-yl]pyridine
• SCHEMBL4478683
• 3-(2S)-oxiran-2-ylpyridine

• MDL： MFCD25372767
• Inchi： 1S/C7H7NO/c1-2-6(4-8-3-1)7-5-9-7/h1-4,7H,5H2/t7-/m1/s1
• InChI Key： QLGZSSLYMJHGRQ-SSDOTTSWSA-N
• SMILES： O1C[C@@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 121.05281
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2S)-oxiran-2-ylpyridine

Recent Advances in the Study of 3-(2S)-oxiran-2-ylpyridine (CAS: 329281-07-4)

3-(2S)-oxiran-2-ylpyridine (CAS: 329281-07-4) is a chiral epoxide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of biologically active compounds, particularly in the context of targeted therapies and enzyme inhibition. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

The compound's unique structural features, including the presence of an oxirane ring and a pyridine moiety, make it an attractive scaffold for the design of novel therapeutic agents. Recent research has demonstrated its utility in the synthesis of covalent inhibitors, which are increasingly important in the development of drugs targeting challenging protein targets. The oxirane ring's reactivity allows for selective modification, enabling the creation of diverse derivatives with tailored biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-(2S)-oxiran-2-ylpyridine as a key intermediate in the synthesis of irreversible kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against several clinically relevant kinases, with improved selectivity profiles compared to existing inhibitors. The researchers attributed this enhanced selectivity to the precise spatial orientation of the reactive oxirane group, which facilitated targeted covalent binding to specific cysteine residues in the kinase active sites.

Another significant development involves the application of 3-(2S)-oxiran-2-ylpyridine in the field of PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication described its incorporation into heterobifunctional molecules designed to induce targeted protein degradation. The study demonstrated that the compound's epoxide functionality could be effectively utilized to form stable linkages with E3 ubiquitin ligase ligands, resulting in potent degraders of disease-relevant proteins.

From a synthetic chemistry perspective, advances have been made in the enantioselective preparation of 3-(2S)-oxiran-2-ylpyridine. A 2024 report in Organic Letters detailed a novel catalytic system for the asymmetric epoxidation of the corresponding vinylpyridine precursor, achieving excellent enantioselectivity (98% ee) and yield (92%). This methodological improvement is particularly significant as it addresses previous challenges in obtaining the compound in high optical purity, which is crucial for its application in chiral drug synthesis.

Pharmacokinetic studies of 3-(2S)-oxiran-2-ylpyridine derivatives have also progressed, with recent findings published in Drug Metabolism and Disposition. The research characterized the metabolic stability and plasma protein binding properties of several lead compounds derived from this scaffold. Interestingly, the studies revealed that the pyridine nitrogen plays a critical role in modulating the compounds' distribution and elimination profiles, providing valuable insights for future structure-activity relationship optimizations.

Looking forward, the versatility of 3-(2S)-oxiran-2-ylpyridine continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its exploration as a warhead in targeted covalent inhibitors for oncology indications, as well as its potential in the development of antiviral agents. The compound's ability to form stable covalent bonds with biological nucleophiles while maintaining favorable drug-like properties positions it as a promising tool in modern drug discovery efforts.